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Compound of Interest

Compound Name: 1,2-dimethyl-1H-indol-5-ol

Cat. No.: B1353886 Get Quote

The proper disposal of 1,2-dimethyl-1H-indol-5-ol is critical for maintaining laboratory safety

and environmental compliance. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to safely manage and dispose of this

compound.

Hazard and Safety Summary
While a specific Safety Data Sheet (SDS) for 1,2-dimethyl-1H-indol-5-ol is not readily

available, data from structurally similar indole compounds indicate that it should be handled as

a hazardous substance. The primary hazards associated with related compounds include skin

irritation, serious eye irritation, respiratory irritation, and harm if swallowed.[1][2] Always consult

your institution's Environmental Health and Safety (EHS) office for specific guidance and

requirements.
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Hazard Statement Precautionary Measures

Harmful if swallowed

Do not eat, drink, or smoke when using this

product. If swallowed, immediately call a

POISON CENTER or doctor. Rinse mouth.[1][3]

Causes skin irritation

Wear protective gloves and clothing. If on skin,

wash with plenty of water and soap. Take off

contaminated clothing and wash it before reuse.

[1][3]

Causes serious eye irritation

Wear eye and face protection. If in eyes, rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1][2][3]

May cause respiratory irritation

Use only outdoors or in a well-ventilated area.

Avoid breathing dust, fumes, gas, mist, vapors,

or spray. If inhaled, remove person to fresh air

and keep comfortable for breathing.[1][2]

Experimental Protocol: Waste Disposal
The disposal of 1,2-dimethyl-1H-indol-5-ol must be managed as hazardous chemical waste.

Follow this step-by-step protocol for its collection, storage, and disposal.

1. Waste Identification and Segregation:

Treat all 1,2-dimethyl-1H-indol-5-ol waste, including the pure compound and any

contaminated materials (e.g., gloves, weighing paper, pipette tips), as hazardous solid

chemical waste.[4]

It is crucial to segregate solid waste from liquid waste to prevent unforeseen chemical

reactions.[4] Do not mix this waste with other incompatible materials.

2. Containerization:

Use a designated, leak-proof, and chemically compatible container for collecting the waste.

[4] The original product container, if in good condition, can be a suitable option.
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The container must have a tightly fitting cap and be kept closed at all times, except when

waste is being added.[4][5]

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste".[4]

The label must also include the full chemical name: "1,2-dimethyl-1H-indol-5-ol" and an

indication of its hazards (e.g., "Irritant," "Harmful").[4] Do not use chemical formulas or

abbreviations.[5]

4. Storage:

Store the sealed and labeled waste container in a designated, secure, and well-ventilated

hazardous waste accumulation area.[1][4]

Ensure secondary containment is in place to contain any potential spills.[4]

5. Disposal Request and Pickup:

Dispose of the contents and container through an approved waste disposal plant.[3]

Follow your institution's specific procedures for requesting a hazardous waste pickup from

your EHS office. This typically involves submitting a waste collection form.[4]

Disposal Workflow

Preparation & Collection Interim Storage Final Disposal

Start: Generate Waste Identify as
Hazardous Waste

Segregate Solid
from Liquid Waste

Use Designated
Leak-proof Container

Label with 'Hazardous Waste'
& Chemical Name

Store in Secure,
Ventilated Area

Ensure Secondary
Containment

Request EHS
Waste Pickup

Dispose via Approved
Waste Facility End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 1,2-dimethyl-1H-indol-5-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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